BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,6-
Dibenzylidenecyclohexanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dibenzylidenecyclohexanone

Cat. No.: B188912

This technical guide provides a comprehensive overview of 2,6-
Dibenzylidenecyclohexanone, a derivative of cyclohexanone belonging to the chalcone
family. This document is intended for researchers, scientists, and professionals in the field of
drug development and chemical synthesis, offering detailed information on its chemical
identifiers, physical properties, synthesis protocols, and biological significance.

Chemical Identifiers and Physical Properties

2,6-Dibenzylidenecyclohexanone is a well-characterized organic compound. Its key

identifiers and physicochemical properties are summarized in the tables below for easy
reference.

Table 1: Chemical Identifiers for 2,6-Dibenzylidenecyclohexanone
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Identifier Value
CAS Number 897-78-9[1][2][3][41[5]
IUPAC Name 2,6-dibenzylidenecyclohexan-1-one[6]

Molecular Formula

C20H180[2][3][4]

Molecular Weight 274.36 g/mol [1][3][5]
InChI=1S/C20H180/c21-20-18(14-16-8-3-1-4-9-

InChl 16)12-7-13-19(20)15-17-10-5-2-6-11-17/h1-6,8-
11,14-15H,7,12-13H2[6]

InChlKey CTKKGXDAWIAYSA-UHFFFAOY SA-N[1][6]

Canonical SMILES

C1CC(=CC2=CC=CC=C2)C(=0)C(=CC3=CC=
CC=C3)C1[1][6]

Synonyms

1,3-Dibenzylidene-2-cyclohexanone, 2,6-
Bis(benzylidene)cyclohexanone, 2,6-

dibenzalcyclohexanone[2][5][6]

Table 2: Physical and Chemical Properties of 2,6-Dibenzylidenecyclohexanone

Property Value
Yellow to orange crystalline powder and
Appearance
chunks[1]
Melting Point 118-119 °CJ[1][5]
Boiling Point 469.3 °C at 760 mmHg[1]
Density 1.15 g/cm3[1]
- Sparingly soluble in water, soluble in organic
Solubility

solvents like ethanol and acetone.[7]

Synthesis of 2,6-Dibenzylidenecyclohexanone
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The most common and efficient method for synthesizing 2,6-Dibenzylidenecyclohexanone is
through a base-catalyzed Claisen-Schmidt condensation, which is a type of aldol condensation.
[8] This reaction involves the condensation of two equivalents of benzaldehyde with one
equivalent of cyclohexanone.

Experimental Protocol: Claisen-Schmidt Condensation

This protocol is based on a general procedure for the synthesis of 2,6-dibenzylidene
cyclohexanone derivatives.[9]

Materials:

e Cyclohexanone (1.0 equivalent)

o Benzaldehyde (2.0 equivalents)

e Solid Sodium Hydroxide (NaOH) (2.2 equivalents)
e Dilute Hydrochloric Acid (HCI)

o Ethanol (for recrystallization)

e Mortar and pestle

« Filter paper and funnel

Beakers and other standard laboratory glassware
Procedure:

o A mixture of cyclohexanone (1.0 equivalent), benzaldehyde (2.0 equivalents), and solid
sodium hydroxide (2.2 equivalents) is placed in a mortar.

e The mixture is ground with a pestle at room temperature for approximately 30 minutes. The
progress of the reaction can be monitored by thin-layer chromatography.

e Upon completion of the reaction, dilute hydrochloric acid is carefully added to neutralize the
mixture.
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» The solid product that precipitates is collected by filtration and washed with water.
e The crude product is then dried in the air.

» For purification, the crude solid is recrystallized from a suitable solvent, such as ethanol, to
yield the final product. A reported yield for a similar synthesis was 70.28%.[10]

A patent also describes an alternative synthesis method involving the reaction of 2,6-
dimethylcyclohexanone with benzaldehyde at a high temperature (180-230 °C) in the presence
of a catalyst, achieving a product purity of over 99% and a yield of up to 73%.[11]

Spectroscopic Data

The structure of the synthesized 2,6-Dibenzylidenecyclohexanone can be confirmed by

various spectroscopic technigues.

« Infrared (IR) Spectroscopy: The IR spectrum shows characteristic peaks for the carbonyl
group (C=0) of the a,B-unsaturated ketone and the C=C bonds of the benzylidene groups. A
reported IR (KBr) spectrum showed peaks at 3022, 2950, 2933, 1661, 1574, 1443, and 1434
cm~1.[9]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR (400 MHz, CDCls): & 7.84 (s, 2H), 7.50 (d, J = 7.4 Hz, 4H), 7.44 (t, J = 7.4 Hz,
4H), 7.39 — 7.34 (m, 2H), 3.02 — 2.89 (m, 4H), 1.82 (dt, J = 12.4, 6.3 Hz, 2H).[12]

o 13C NMR (101 MHz, CDCls): & 190.41, 136.96, 136.23, 136.01, 130.39, 128.61, 128.41,
28.48, 23.04.[12]

Biological Activities and Potential Applications

2,6-Dibenzylidenecyclohexanone belongs to the chalcone family, which are precursors to
flavonoids and are known for a wide range of biological activities.[9] Chalcones have garnered
significant interest in medicinal chemistry due to their potential therapeutic applications.

Derivatives of 2,6-Dibenzylidenecyclohexanone have been investigated for their:
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» Anticancer Activity: Asymmetrical 2,6-bis(benzylidene)cyclohexanone derivatives have been
synthesized and shown to possess cytotoxic activity against various cancer cell lines,
including breast cancer and neuroblastoma.[13] The mechanism of action for related
chalcones often involves the induction of apoptosis and cell cycle arrest.

o Antibacterial Activity: Certain derivatives of dibenzylidene-cyclohexanone have demonstrated
antibacterial activity against various bacterial strains, including E. coli, S. aureus, and E.
faecalis.

The biological activities of chalcones are often attributed to the a,3-unsaturated ketone moiety,
which can react with biological nucleophiles.[9]

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2,6-
Dibenzylidenecyclohexanone via the Claisen-Schmidt condensation.

Recrystallization
(e.g., from Ethanol)

Cyclohexanone + Benzaldehyde + Grinding in Mortar Neutralization with . . P
[ NaOH (catalyst) (30 min, Room Temp) dilute HCI Lo TR Ty MDA

Pure 2,6-Dibenzylidenecyclohexanone

Click to download full resolution via product page

Caption: Synthesis of 2,6-Dibenzylidenecyclohexanone.

General Biological Activities of Chalcones

This diagram provides a conceptual overview of the known biological activities of chalcones
and the key signaling pathways they are reported to modulate.
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Chalcones (e.g., 2,6-Dibenzylidenecyclohexanone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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